Cas no 2229518-26-5 ({1-(4-bromo-2,6-difluorophenyl)methylcyclopropyl}methanamine)

{1-(4-Bromo-2,6-difluorophenyl)methylcyclopropyl}methanamine is a brominated and difluorinated aromatic compound featuring a cyclopropylmethylamine moiety. This structure imparts unique reactivity and potential utility as an intermediate in pharmaceutical and agrochemical synthesis. The presence of bromine and fluorine substituents enhances electrophilic properties, facilitating further functionalization via cross-coupling or nucleophilic substitution reactions. The cyclopropyl ring contributes steric and electronic effects, which may influence biological activity or material stability. Its amine group offers a handle for derivatization, enabling the formation of amides, imines, or other nitrogen-containing derivatives. This compound is suited for applications requiring precise structural control, such as ligand design or small-molecule drug development. Handling requires standard precautions for halogenated and amine-containing compounds.
{1-(4-bromo-2,6-difluorophenyl)methylcyclopropyl}methanamine structure
2229518-26-5 structure
Product Name:{1-(4-bromo-2,6-difluorophenyl)methylcyclopropyl}methanamine
CAS No:2229518-26-5
MF:C11H12BrF2N
MW:276.120489120483
CID:6063145
PubChem ID:165797237
Update Time:2025-05-19

{1-(4-bromo-2,6-difluorophenyl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

    • {1-(4-bromo-2,6-difluorophenyl)methylcyclopropyl}methanamine
    • 2229518-26-5
    • {1-[(4-bromo-2,6-difluorophenyl)methyl]cyclopropyl}methanamine
    • EN300-1923958
    • Inchi: 1S/C11H12BrF2N/c12-7-3-9(13)8(10(14)4-7)5-11(6-15)1-2-11/h3-4H,1-2,5-6,15H2
    • InChI Key: BXQLLEZJFDRQLM-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=C(C=1)F)CC1(CN)CC1)F

Computed Properties

  • Exact Mass: 275.01212g/mol
  • Monoisotopic Mass: 275.01212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 26Ų

{1-(4-bromo-2,6-difluorophenyl)methylcyclopropyl}methanamine Pricemore >>

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{1-(4-bromo-2,6-difluorophenyl)methylcyclopropyl}methanamine Related Literature

Additional information on {1-(4-bromo-2,6-difluorophenyl)methylcyclopropyl}methanamine

Recent Advances in the Study of {1-(4-bromo-2,6-difluorophenyl)methylcyclopropyl}methanamine (CAS: 2229518-26-5)

The compound {1-(4-bromo-2,6-difluorophenyl)methylcyclopropyl}methanamine (CAS: 2229518-26-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and difluorophenyl structural motifs, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents and enzyme inhibitors. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, providing a foundation for future drug development.

One of the key areas of research has been the optimization of synthetic routes for {1-(4-bromo-2,6-difluorophenyl)methylcyclopropyl}methanamine. A study published in the Journal of Medicinal Chemistry (2023) detailed a high-yield, scalable synthesis method that employs palladium-catalyzed cross-coupling reactions to introduce the bromo and difluoro substituents. This approach not only improves the efficiency of production but also ensures the purity and stability of the final product, which is critical for preclinical evaluations.

Pharmacological investigations have revealed that {1-(4-bromo-2,6-difluorophenyl)methylcyclopropyl}methanamine exhibits potent activity as a modulator of serotonin receptors, particularly the 5-HT2A and 5-HT2C subtypes. In vitro assays demonstrated its high affinity and selectivity, with IC50 values in the nanomolar range. These findings suggest its potential utility in treating neuropsychiatric disorders such as depression, anxiety, and schizophrenia. Additionally, its unique structural features may reduce off-target effects, a common challenge with existing CNS drugs.

Further mechanistic studies have explored the compound's interaction with target proteins using X-ray crystallography and molecular dynamics simulations. These analyses revealed that the cyclopropyl moiety plays a critical role in stabilizing the ligand-receptor complex, while the difluorophenyl group enhances binding affinity through hydrophobic interactions. Such insights are invaluable for the rational design of next-generation therapeutics with improved efficacy and safety profiles.

In conclusion, {1-(4-bromo-2,6-difluorophenyl)methylcyclopropyl}methanamine (CAS: 2229518-26-5) represents a promising candidate for further development in the pharmaceutical industry. Its synthetic accessibility, potent pharmacological activity, and well-characterized mechanism of action position it as a valuable tool for both basic research and clinical applications. Future studies should focus on in vivo efficacy and toxicity assessments to advance this compound toward clinical trials.

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